Cas no 53578-01-1 (p-Methylacetophenone Dimethyl Acetal)

• Product Name: p-Methylacetophenone Dimethyl Acetal
• CAS No: 53578-01-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 356942
• Update Time: 2025-05-19

p-Methylacetophenone Dimethyl Acetal Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethoxyethyl)-4-methyl-
• 1-(1,1-dimethoxyethyl)-4-methylbenzene
• p-Methylacetophenone Dimethyl Acetal

• Inchi： 1S/C11H16O2/c1-9-5-7-10(8-6-9)11(2,12-3)13-4/h5-8H,1-4H3
• InChI Key： NOAPQVLNLCJECE-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 180.11508

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on p-Methylacetophenone Dimethyl Acetal

p-Methylacetophenone Dimethyl Acetal (CAS No. 53578-01-1)

p-Methylacetophenone Dimethyl Acetal (CAS No. 53578-01-1) is a versatile organic compound that finds extensive applications in various fields, including pharmaceuticals, fragrances, and fine chemicals. This compound is characterized by its unique chemical structure, which consists of a benzene ring substituted with a methyl group and an acetyl group, with the acetyl group further protected by a dimethyl acetal moiety. The combination of these functional groups imparts specific properties that make it valuable in synthetic chemistry and industrial processes.

The chemical formula of p-Methylacetophenone Dimethyl Acetal is C₁₂H₁₆O₂, and its molecular weight is approximately 192.25 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in a wide range of applications where solubility and stability are crucial.

In the pharmaceutical industry, p-Methylacetophenone Dimethyl Acetal serves as an important intermediate in the synthesis of various drugs and drug candidates. Its reactivity and functional group diversity allow it to participate in a variety of chemical reactions, including nucleophilic substitution, elimination, and reduction processes. Recent studies have highlighted its role in the development of novel therapeutic agents for conditions such as cancer, neurodegenerative diseases, and cardiovascular disorders.

One notable application of p-Methylacetophenone Dimethyl Acetal is in the synthesis of antitumor agents. Researchers have explored its use as a building block for the preparation of compounds with potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways.

Beyond pharmaceuticals, p-Methylacetophenone Dimethyl Acetal is also utilized in the fragrance industry due to its pleasant aroma and stability. It can be used as a fragrance component or as an intermediate in the synthesis of more complex fragrance molecules. Its low toxicity and good safety profile make it suitable for use in consumer products such as perfumes, soaps, and cosmetics.

In the field of fine chemicals, this compound is employed in the production of dyes, pigments, and other specialty chemicals. Its ability to undergo selective chemical transformations makes it a valuable starting material for the synthesis of high-value-added products. For example, it can be used to prepare chiral intermediates for asymmetric synthesis, which is crucial for the production of enantiomerically pure compounds used in pharmaceuticals and agrochemicals.

The environmental impact of p-Methylacetophenone Dimethyl Acetal has also been studied to ensure its safe use in industrial processes. Research indicates that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, proper handling and disposal practices are recommended to minimize any potential environmental risks.

In conclusion, p-Methylacetophenone Dimethyl Acetal (CAS No. 53578-01-1) is a multifunctional compound with a wide range of applications in pharmaceuticals, fragrances, and fine chemicals. Its unique chemical structure and reactivity make it an essential building block for the synthesis of valuable products. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry and industry.